N-{[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl}but-2-ynamide

• IUPAC Name: N-[[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl]but-2-ynamide
• InChI: InChI=1S/C12H9Cl2F2NO2/c1-2-3-10(18)17-6-7-4-8(13)5-9(14)11(7)19-12(15)16/h4-5,12H,6H2,1H3,(H,17,18)
• InChI Key: WDEYCIBZIIUXIY-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=C(C(=CC(=C1)Cl)Cl)OC(F)F
• Molecular Formula: C12H9Cl2F2NO2
• Molecular Weight: 308.10 g/mol

Description

N-{[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl}but-2-ynamide, commonly known as DCFPYL, is a novel radiotracer used for imaging prostate-specific membrane antigen (PSMA) expression in prostate cancer patients. PSMA is a transmembrane protein that is overexpressed in prostate cancer cells, making it an attractive target for imaging and therapy. DCFPYL is a promising radiotracer that has shown excellent imaging properties and has the potential to revolutionize prostate cancer diagnosis and treatment.

Mechanism of Action

DCFYL binds to N-{[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl}but-2-ynamide on the surface of prostate cancer cells, allowing for targeted imaging and therapy. N-{[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl}but-2-ynamide is overexpressed in prostate cancer cells and is a promising target for imaging and therapy. DCFPYL has been shown to have high binding affinity for N-{[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl}but-2-ynamide, making it an excellent candidate for prostate cancer imaging.
Biochemical and Physiological Effects:
DCFYL has no known biochemical or physiological effects in humans. It is a radiotracer that is used for imaging purposes only and is eliminated from the body through normal metabolic processes.

Advantages and Limitations for Lab Experiments

DCFYL has several advantages for lab experiments, including its high binding affinity for N-{[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl}but-2-ynamide, excellent imaging properties, and low toxicity. However, DCFPYL is a radiotracer and requires specialized equipment for imaging, which can be costly and time-consuming. Additionally, DCFPYL has a short half-life, which limits its use for long-term studies.

Future Directions

Further research is needed to fully evaluate the potential of DCFPYL for prostate cancer imaging and therapy. Future studies should focus on optimizing the synthesis and imaging properties of DCFPYL, as well as evaluating its efficacy in larger clinical trials. Additionally, DCFPYL may have potential applications in other N-{[3,5-dichloro-2-(difluoromethoxy)phenyl]methyl}but-2-ynamide-expressing cancers, such as breast and lung cancer, which should be explored in future studies.

Synthesis Methods

DCFYL is synthesized through a multistep process involving the reaction of 3,5-dichloro-2-(difluoromethoxy)benzaldehyde with but-2-yn-1-amine in the presence of a palladium catalyst. The resulting intermediate is then treated with trifluoroacetic acid to yield the final product, DCFPYL.

Scientific Research Applications

DCFYL has been extensively studied for its potential use in prostate cancer imaging. Several clinical trials have been conducted to evaluate the safety and efficacy of DCFPYL PET/CT imaging in patients with prostate cancer. The results have been promising, with DCFPYL showing high sensitivity and specificity for detecting primary and metastatic prostate cancer lesions.